Cas no 1806882-32-5 (2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid)
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid
-
- Inchi: 1S/C9H10F2N2O3/c10-9(11)8-5(3-12)13-4(1-6(8)14)2-7(15)16/h1,9H,2-3,12H2,(H,13,14)(H,15,16)
- InChI Key: YBTOZMKQQSULPJ-UHFFFAOYSA-N
- SMILES: FC(C1C(C=C(CC(=O)O)NC=1CN)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 388
- XLogP3: -3.2
- Topological Polar Surface Area: 92.4
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027246-250mg |
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid |
1806882-32-5 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029027246-500mg |
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid |
1806882-32-5 | 95% | 500mg |
$1,802.95 | 2022-03-31 | |
| Alichem | A029027246-1g |
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid |
1806882-32-5 | 95% | 1g |
$2,866.05 | 2022-03-31 |
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid
Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic Acid (CAS No. 1806882-32-5)
2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1806882-32-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridine core structure functionalized with an aminomethyl group, a difluoromethyl substituent, and a hydroxyl group, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.
The aminomethyl moiety in the molecule introduces a nucleophilic site, which can be exploited for further derivatization and the development of more complex molecular architectures. This feature is particularly valuable in drug design, where functional groups are strategically incorporated to enhance binding affinity, metabolic stability, and pharmacokinetic profiles. The difluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding interactions with biological targets. Its presence in this compound suggests potential advantages in terms of drug efficacy and duration of action.
The hydroxypyridine scaffold is a well-studied motif in medicinal chemistry, with numerous examples demonstrating its utility as a pharmacophore in small-molecule drugs. The combination of these functional groups in 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid positions it as a versatile building block for the synthesis of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound as a lead structure for drug discovery.
In recent years, there has been growing interest in the development of inhibitors targeting enzymes involved in inflammatory and metabolic pathways. The pyridine core of 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid bears similarities to known bioactive scaffolds that interact with enzymes such as kinases and phosphodiesterases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against these enzymes, making them attractive candidates for the treatment of conditions such as diabetes, obesity, and inflammatory diseases.
The hydroxyl group in the molecule can serve as a hydrogen bond acceptor or participate in metal coordination, which can be leveraged to modulate binding interactions with biological targets. Additionally, the presence of both an amine and a carboxylic acid functionality provides multiple points for chemical modification, allowing for the exploration of diverse chemical space. This flexibility is crucial in drug discovery efforts, where the ability to fine-tune molecular properties is essential for achieving optimal pharmacological outcomes.
One of the most compelling aspects of 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid is its potential as a scaffold for structure-based drug design. High-throughput screening (HTS) and virtual screening techniques have been increasingly employed to identify novel drug candidates with high affinity for biological targets. The unique structural features of this compound make it an excellent candidate for these approaches, as they can be readily optimized through rational design or machine learning-assisted methods.
The aminomethyl group provides a site for covalent attachment to other molecules, enabling the development of prodrugs or conjugates that enhance delivery or target specificity. Similarly, the carboxylic acid functionality can be used to form esters or amides, further expanding the chemical diversity of derivatives derived from this compound. These modifications are often critical in improving solubility, bioavailability, and tissue distribution of therapeutic agents.
Recent research has also explored the use of 2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid as a precursor for biologically active heterocycles. Heterocyclic compounds are prevalent in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. By leveraging the reactivity of the pyridine core and its functional groups, researchers have been able to synthesize novel heterocycles with potential therapeutic applications.
The difluoromethyl group is particularly interesting from a synthetic chemistry perspective. It can be introduced through various cross-coupling reactions or fluorination protocols, providing access to a wide range of fluorinated derivatives. These derivatives often exhibit enhanced bioactivity compared to their non-fluorinated counterparts due to modifications in electronic properties and steric interactions at the binding site.
In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1806882-32-5) represents a promising scaffold for pharmaceutical research and development. Its unique combination of functional groups offers numerous opportunities for structural optimization and derivatization, making it an attractive candidate for further investigation. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.
1806882-32-5 (2-(Aminomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)